Cas no 200959-10-0 (1,3-Benzodioxol-5-ol,2-phenyl-)

• Product Name: 1,3-Benzodioxol-5-ol,2-phenyl-
• CAS No: 200959-10-0
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 240807
• Update Time: 2024-11-26

1,3-Benzodioxol-5-ol,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol,2-phenyl-
• 1,3-Benzodioxol-5-ol,2-phenyl-(9CI)
• 1,3-Benzodioxol-5-ol, 2-phenyl-

• Inchi： 1S/C13H10O3/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8,13-14H
• InChI Key： FBIZOQPRVWSSDM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2OC1C1=CC=CC=C1

Computed Properties

• Exact Mass: 214.063
• Monoisotopic Mass: 214.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• PSA: 38.69